Cas no 5399-95-1 (7-Chloro-3-methyl-1H-pyrazolo[4,3-d]pyrimidine)

• Product Name: 7-Chloro-3-methyl-1H-pyrazolo[4,3-d]pyrimidine
• CAS No: 5399-95-1
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD08695123
• CID: 384071
• PubChem ID: 221099
• Update Time: 2025-10-23

7-Chloro-3-methyl-1H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-methyl-1H-pyrazolo[4,3-d]pyrimidine
• 1H-Pyrazolo[4,3-d]pyrimidine,7-chloro-3-methyl-
• 7-CHLORO-3-METHYL-1H-PYRAZOLO(4,3-D)PYRIMIDINE
• 7-chloro-3-methyl-2H-pyrazolo[4,3-d]pyrimidine
• 7-Chlor-3-methyl-1(2)H-pyrazolo[4,3-d]pyrimidin
• 7-chloro-3-methyl-1(2)H-pyrazolo[4,3-d]pyrimidine
• 7-chloro-3-methyl-1H-pyrazolo< 4,3-d> pyrimidine
• AC1L59RZ
• AC1Q3S08
• AG-K-72885
• CTK4J9266
• NSC4942
• AS-43512
• 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-3-methyl-
• 5399-95-1
• SCHEMBL3237637
• AMY32204
• NSC-4942
• DTXSID50277922
• PVLXFOBJWRGYFQ-UHFFFAOYSA-N
• AKOS000281308
• 7-Chloro-3-Methylpyrazolo[4,3-d]Pyrimidine
• EN300-72256
• Z1147249775
• SB13050
• CS-0054103
• MFCD08695123
• DB-359768

• MDL： MFCD08695123
• Inchi： 1S/C6H5ClN4/c1-3-4-5(11-10-3)6(7)9-2-8-4/h2H,1H3,(H,10,11)
• InChI Key： PVLXFOBJWRGYFQ-UHFFFAOYSA-N
• SMILES： ClC1C2C(=C(C)NN=2)N=CN=1

Computed Properties

• Exact Mass: 168.02045
• Monoisotopic Mass: 168.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.535
• Boiling Point: 349.6°Cat760mmHg
• Flash Point: 196.2°C
• Refractive Index: 1.702
• PSA: 54.46
• LogP: 1.31470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines

Additional information on 7-Chloro-3-methyl-1H-pyrazolo[4,3-d]pyrimidine

Research Brief on 7-Chloro-3-methyl-1H-pyrazolo[4,3-d]pyrimidine (CAS: 5399-95-1): Recent Advances and Applications

7-Chloro-3-methyl-1H-pyrazolo[4,3-d]pyrimidine (CAS: 5399-95-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key scaffold in the development of novel therapeutics, particularly in the areas of kinase inhibition, anticancer agents, and anti-inflammatory drugs. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential clinical applications.

The compound's structural features, including the pyrazolo[4,3-d]pyrimidine core, make it an attractive candidate for drug discovery. Recent synthetic methodologies have optimized the production of 7-Chloro-3-methyl-1H-pyrazolo[4,3-d]pyrimidine, enabling higher yields and purity, which are critical for pharmacological studies. Advances in green chemistry have also been applied to its synthesis, reducing environmental impact while maintaining efficiency.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy as a potent inhibitor of several kinases, including those involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 7-Chloro-3-methyl-1H-pyrazolo[4,3-d]pyrimidine exhibited selective inhibition of cyclin-dependent kinases (CDKs), with promising results in preclinical models of breast cancer. These findings underscore its potential as a lead compound for targeted cancer therapies.

Additionally, research has explored its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound could modulate key inflammatory pathways, such as the NF-κB signaling pathway, suggesting its utility in treating chronic inflammatory diseases. These dual functionalities—anticancer and anti-inflammatory—highlight its broad therapeutic potential.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 7-Chloro-3-methyl-1H-pyrazolo[4,3-d]pyrimidine derivatives. Recent efforts have focused on structural modifications to enhance bioavailability and reduce off-target effects. Computational modeling and high-throughput screening have been instrumental in identifying promising candidates for further development.

In conclusion, 7-Chloro-3-methyl-1H-pyrazolo[4,3-d]pyrimidine (CAS: 5399-95-1) represents a promising scaffold in medicinal chemistry, with recent studies highlighting its potential in oncology and inflammation. Continued research into its mechanisms of action and derivative optimization will be crucial for translating these findings into clinically viable therapeutics. This brief underscores the importance of interdisciplinary collaboration in advancing the field and bringing innovative treatments to patients.